BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling MM-102

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MM-102

Cat. No.: B609186

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal guidelines for the handling of MM-102, a potent peptidomimetic inhibitor of the
MLL1/WDRS5 interaction, intended for research use only. Adherence to these procedures is
critical to ensure laboratory safety and maintain the integrity of your experiments.

Immediate Safety Information

MM-102 is a chemical compound for research purposes, and while one Safety Data Sheet
(SDS) indicates it is not classified as a hazardous substance, it is imperative to handle it with
the care due to a compound with unknown long-term toxicological properties. Standard
laboratory safety practices should be strictly followed.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following equipment is mandatory when handling MM-102 in solid or solution form:
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PPE Category Item

Specification

Safety Glasses with Side Must be worn at all times in the

Eye Protection

Shields or Goggles laboratory.

Nitrile or other appropriate

material. Gloves must be

Hand Protection Chemical-resistant Gloves inspected before use and

changed immediately if

contaminated.

Fully buttoned to protect skin

Body Protection Laboratory Coat )
and clothing.
Not generally required for Use a NIOSH/MSHA approved
Respiratory Protection small quantities in a well- respirator if there is a risk of

ventilated area.

generating dust or aerosols.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse opened eyes for several minutes under
running water. Seek medical attention if irritation

persists.

Ingestion

Do not induce vomiting. Clean the mouth with

water and seek immediate medical attention.
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Operational Plan: Handling and Experimental Use

Proper handling and storage are essential to maintain the stability and efficacy of MM-102.

: | Stabili

Parameter Guideline

. Store at -20°C for long-term stability (up to 3
Lyophilized Powder )
years). Keep in a dry, dark place.[1][2]

Store aliquots at -80°C for up to 6 months to
) avoid repeated freeze-thaw cycles. For short-
Stock Solutions .
term use, solutions can be stored at -20°C for

up to 1 month.[3]

Preparation of Stock Solutions

MM-102 is soluble in several common laboratory solvents.

Solvent Solubility
DMSO > 25 mg/mL[4]
Ethanol = 20 mg/mL[4]
DMF 30 mg/mL[4]

Procedure for Reconstitution:

 Allow the vial of lyophilized MM-102 to equilibrate to room temperature before opening to
prevent condensation.

e Add the desired volume of the appropriate solvent (e.g., DMSO) to the vial to achieve the
target concentration. Sonication may be used to aid dissolution.[1][2]

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to minimize
freeze-thaw cycles.

» Store the aliquots at -80°C.
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Experimental Protocol: In Vitro Cell Viability Assay

The following is a general protocol for assessing the effect of MM-102 on the viability of cancer
cell lines. This protocol is based on standard cell-based assay procedures.

Materials:
e Cancer cell line of interest (e.g., MV4;11, KOPNS8)
o Complete cell culture medium
e MM-102 stock solution (in DMSO)
o 96-well cell culture plates
o Cell viability reagent (e.g., MTT, CellTiter-Glo®)
o Phosphate-buffered saline (PBS)
e Multichannel pipette
» Plate reader
Procedure:
o Cell Seeding:
o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at the desired density (e.g., 5,000-10,000 cells/well) in
100 pL of complete medium.

o Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell
attachment.

e Compound Treatment:

o Prepare serial dilutions of the MM-102 stock solution in complete medium to achieve the
desired final concentrations. Remember to include a vehicle control (medium with the
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same concentration of DMSO as the highest MM-102 concentration).

o Remove the medium from the wells and add 100 pL of the medium containing the different
concentrations of MM-102 or the vehicle control.

o Incubate the plate for the desired treatment period (e.g., 24, 48, 72 hours) at 37°C in a
humidified 5% CO2 incubator.

o Cell Viability Measurement (Example with MTT):

[¢]

After the incubation period, add 10 pL of MTT reagent (5 mg/mL in PBS) to each well.[5]

[¢]

Incubate the plate for 2-4 hours at 37°C until formazan crystals are visible.[5]

[e]

Add 100 pL of solubilization solution (e.g., 10% SDS in 0.01 M HCI) to each well to
dissolve the formazan crystals.[5]

[e]

Read the absorbance at a wavelength of 570 nm using a plate reader.
e Data Analysis:

o Calculate the percentage of cell viability for each concentration relative to the vehicle
control.

o Plot the results and determine the IC50 value (the concentration of MM-102 that inhibits
cell growth by 50%).
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Experimental Workflow for MM-102 Cell Viability Assay
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Caption: Workflow for assessing cell viability with MM-102.

Disposal Plan

Proper disposal of MM-102 and associated waste is critical to prevent environmental
contamination and ensure compliance with regulations.
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Waste Segregation

All waste generated from the handling and use of MM-102 must be segregated at the point of
generation.

MM-102 Waste Segregation

Waste Source

Solid Waste Liquid Waste Sharps Waste
(Unused MM-102, Contaminated PPE) (Stock solutions, culture media) (Contaminated pipette tips, needles)

Disposal Container

Hazardous Waste Container Sharps Container

(Labeled for chemical waste) (Puncture-resistant)

Click to download full resolution via product page

Caption: Segregation of waste from MM-102 handling.

Disposal Procedures
¢ Unused MM-102 (Solid):

o Collect in a clearly labeled hazardous waste container.

o The label should include "Hazardous Waste," the chemical name ("MM-102"), and the
associated hazards (if known).

¢ MM-102 Solutions (Liquid Waste):

o Collect all agueous and solvent-based solutions containing MM-102 in a dedicated,
sealed, and clearly labeled hazardous waste container.

o Do not dispose of MM-102 solutions down the drain.

+ Contaminated Materials (Solid Waste):
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o All disposable items that have come into contact with MM-102, such as pipette tips,
gloves, and bench paper, should be collected in a designated hazardous waste container.

e Final Disposal:

o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or equivalent department. Follow all local, state, and federal
regulations for the disposal of chemical waste.

By adhering to these safety and handling protocols, researchers can work with MM-102 in a
manner that is both safe and conducive to producing reliable scientific data. Always consult
your institution's specific safety guidelines and the most recent Safety Data Sheet before
beginning any new experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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